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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464 Get Quote

Unveiling 2-Undecanone: A Comprehensive
Technical Review
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
This technical document provides a comprehensive overview of 2-Undecanone, a naturally

occurring ketone with diverse applications in the flavor, fragrance, and pest control industries,

and emerging interest in its biological activities. While the initial query specified "2-
Undecanone, 3-phenyl-," an extensive search of chemical databases and scientific literature

did not yield a well-characterized compound with this name. It is likely that this was a misnomer

or refers to a novel, undocumented derivative. Consequently, this guide focuses on the

extensively studied and commercially significant parent compound, 2-Undecanone.

This whitepaper details the physicochemical properties, synthesis, and analytical methods, and

delves into the biological activity and mechanism of action of 2-Undecanone, presenting data in

a clear, accessible format for researchers and developers.

Physicochemical Properties of 2-Undecanone
2-Undecanone, also known as methyl nonyl ketone, is a colorless, oily liquid with a

characteristic fruity, floral, and fatty aroma.[1][2] It is a dialkyl ketone that is soluble in organic

solvents but has very low solubility in water.[1]
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Property Value Reference

CAS Number 112-12-9 [1]

Molecular Formula C11H22O [1][3]

Molecular Weight 170.29 g/mol [3]

Appearance Colorless, oily liquid [1]

Boiling Point 231.5 °C [3]

Melting Point 15 °C [1][3]

Density 0.825 g/mL at 25 °C [4]

Flash Point 89 °C (192 °F) (Closed cup) [1][3]

Vapor Pressure <1 mmHg at 20 °C [4]

logP (Octanol-Water Partition

Coefficient)
4.09 [3]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

benzene, chloroform, and

acetone.

[1]

Experimental Protocols
Synthesis of 2-Undecanone
Several methods have been reported for the synthesis of 2-Undecanone. One common

laboratory-scale synthesis involves the oxidation of 2-undecanol. A general procedure is

outlined below.

Materials:

2-Undecanol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent
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Dichloromethane (anhydrous)

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Dissolve 2-undecanol in anhydrous dichloromethane in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Add pyridinium chlorochromate (PCC) in small portions to the stirred solution. The amount of

PCC should be in slight molar excess relative to the 2-undecanol.

Allow the reaction mixture to stir at room temperature for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and evaporate the solvent under reduced pressure using a

rotary evaporator.

Purify the resulting crude product by column chromatography on silica gel, using a gradient

of hexane and ethyl acetate as the eluent.

Collect the fractions containing the pure 2-Undecanone and concentrate them under reduced

pressure to yield the final product.

Confirm the identity and purity of the synthesized 2-Undecanone using analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Other reported synthesis methods include the dry distillation of calcium acetate and calcium

caprylate, and the reaction of decanoic acid and acetic acid over thorium oxide at high

temperatures.[5]
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Analytical Quantification of 2-Undecanone by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard method for the identification and quantification of 2-Undecanone in

various matrices, including biological samples and essential oils.[4][5]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for volatile compound analysis (e.g., DB-5ms or equivalent)

Helium as the carrier gas

Sample Preparation (Example for plant essential oil):

Dilute the essential oil sample in a suitable solvent such as hexane or dichloromethane to an

appropriate concentration.

Add an internal standard (e.g., 2-methyl-3-heptanone) to the diluted sample for accurate

quantification.[6]

GC-MS Conditions:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 40 °C, hold for 3 minutes

Ramp to 200 °C at a rate of 5 °C/min

Ramp to 230 °C at a rate of 10 °C/min, hold for 5 minutes[6]

Carrier Gas Flow Rate: 1 mL/min (Helium)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/sial/74038
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://www.mdpi.com/2304-8158/14/21/3622
https://www.mdpi.com/2304-8158/14/21/3622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS Conditions:

Ionization Mode: Electron Impact (EI)

Electron Energy: 70 eV

Mass Scan Range: m/z 33-550[6]

Ion Source Temperature: 230 °C[6]

Transfer Line Temperature: 280 °C[6]

Data Analysis:

Identify 2-Undecanone by comparing its retention time and mass spectrum with that of a

certified reference standard.

Quantify the amount of 2-Undecanone by integrating the peak area and comparing it to the

peak area of the internal standard, using a calibration curve generated from standards of

known concentrations.

Biological Activity and Signaling Pathways
2-Undecanone has been identified as a volatile organic compound produced by Pseudomonas

aeruginosa and has been shown to modulate neutrophil activity.[7] Research indicates that 2-

Undecanone stimulates neutrophils through a Gαi-protein coupled receptor and phospholipase

C (PLC) signaling pathway.[7]

Signaling Pathway of 2-Undecanone in Neutrophils
The following diagram illustrates the proposed signaling cascade initiated by 2-Undecanone in

neutrophils, leading to cellular activation.
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Signaling Pathway of 2-Undecanone in Neutrophils
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Caption: Proposed signaling pathway of 2-Undecanone in neutrophils.
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This activation leads to various cellular responses, including chemotaxis, degranulation, and

the production of reactive oxygen species (ROS).[7] Interestingly, while 2-Undecanone alone

can stimulate neutrophils, it has also been shown to inhibit lipopolysaccharide (LPS)-induced

immune responses in these cells, suggesting a complex modulatory role in the inflammatory

process.[7] Furthermore, 2-Undecanone has been reported to have an inhibitory effect on lung

tumorigenesis.[8]

Applications and Future Directions
2-Undecanone is widely used as a fragrance and flavoring agent in cosmetics, perfumes, and

food products.[9][10] Its most notable application is as a natural and non-toxic insect and

animal repellent, serving as an alternative to synthetic repellents like DEET.[2][5] It is found in

commercial dog and cat repellents and has been investigated for its effectiveness against

mosquitoes.[1]

The emerging research on its biological activities, particularly its immunomodulatory effects on

neutrophils and potential anti-cancer properties, opens up new avenues for investigation in the

fields of pharmacology and drug development.[7][8] Further studies are warranted to fully

elucidate its mechanisms of action and to explore its therapeutic potential. The use of 2-

Undecanone as a scaffold for the synthesis of novel bioactive compounds is also an area of

active research.[9]

In conclusion, 2-Undecanone is a versatile molecule with established industrial applications

and promising, yet underexplored, biological activities. This technical guide provides a

foundation for researchers and professionals seeking to understand and utilize this compound

in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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